Cas no 139460-10-9 (tert-Butyl (4-mercaptopyridin-3-yl)carbamate)

Tert-Butyl (4-mercaptopyridin-3-yl)carbamate is a specialized organic compound featuring both a protected amine (carbamate) and a thiol (mercapto) functional group on a pyridine scaffold. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks or as a precursor for further functionalization. The tert-butyloxycarbonyl (Boc) group provides stability and selective deprotection capabilities, while the thiol moiety offers reactivity for conjugation or metal coordination. Its well-defined reactivity profile and compatibility with standard synthetic protocols enhance its utility in medicinal chemistry and materials science applications. The compound is typically handled under inert conditions due to the sensitivity of the thiol group.

tert-Butyl (4-mercaptopyridin-3-yl)carbamate structure

139460-10-9 structure

Product Name:tert-Butyl (4-mercaptopyridin-3-yl)carbamate

CAS No:139460-10-9

MF:C₁₀H₁₄N₂O₂S

MW:226.295361042023

CID:829124

PubChem ID:15222366

Update Time:2025-06-13

tert-Butyl (4-mercaptopyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl (4-mercaptopyridin-3-yl)carbamate
- tert-butyl 4-mercaptopyridin-3-ylcarbamate
- tert-butyl N-(4-sulfanylidene-1H-pyridin-3-yl)carbamate
- 3-(tert-butoxycarbonyl)amino-4-mercaptopyridine
- 3-(tert-Butoxycarbonylamino)-4-mercaptopyridine
- 3-t-butyloxycarbonylamino-4-mercaptopyridine
- AK-80618
- ANW-68202
- CTK8C2322
- KB-260114
- SureCN743727
- tert-Butyl(4-mercaptopyridin-3-yl)carbamate
- tert-Butyl (4-sulfanylidene-1,4-dihydropyridin-3-yl)carbamate
- Tert-butyl (4-thioxo-1,4-dihydropyridin-3-yl)carbamate
- 139460-10-9
- AC-27079
- EN300-4354088
- HESMDBDUEDHPRG-UHFFFAOYSA-N
- F14352
- CS-0273196
- 3-(t-butyloxy-carbonyl)amino-4-mercapto pyridine
- Carbamic acid, (4-mercapto-3-pyridinyl)-, 1,1-dimethylethyl ester
- SCHEMBL743727
- DTXSID20570235
- Carbamic acid, N-(4-mercapto-3-pyridinyl)-, 1,1-dimethylethyl ester
- 3-(t-butyloxycarbonyl)amino-4-mercapto pyridine
- tert-butyl N-(4-sulfanylpyridin-3-yl)carbamate
- MDL： MFCD21648458
- Inchi： 1S/C10H14N2O2S/c1-10(2,3)14-9(13)12-7-6-11-5-4-8(7)15/h4-6H,1-3H3,(H,11,15)(H,12,13)
- InChI Key： HESMDBDUEDHPRG-UHFFFAOYSA-N
- SMILES： S=C1C=CNC=C1NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 226.07772
Monoisotopic Mass: 226.07759887g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 82.4Å²

Experimental Properties

PSA: 51.22

tert-Butyl (4-mercaptopyridin-3-yl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM170376-1g	tert-butyl (4-mercaptopyridin-3-yl)carbamate	139460-10-9	95%	1g	$426	2021-08-05
Chemenu	CM170376-1g	tert-butyl (4-mercaptopyridin-3-yl)carbamate	139460-10-9	95%	1g	$426	2023-02-18
Alichem	A029194017-1g	tert-Butyl (4-mercaptopyridin-3-yl)carbamate	139460-10-9	95%	1g	403.20 USD	2021-06-01
Enamine	EN300-4354088-0.05g	tert-butyl N-(4-sulfanylpyridin-3-yl)carbamate	139460-10-9		0.05g	$732.0	2023-05-29
Enamine	EN300-4354088-0.1g	tert-butyl N-(4-sulfanylpyridin-3-yl)carbamate	139460-10-9		0.1g	$767.0	2023-05-29
Enamine	EN300-4354088-0.25g	tert-butyl N-(4-sulfanylpyridin-3-yl)carbamate	139460-10-9		0.25g	$801.0	2023-05-29
Enamine	EN300-4354088-0.5g	tert-butyl N-(4-sulfanylpyridin-3-yl)carbamate	139460-10-9		0.5g	$836.0	2023-05-29
Enamine	EN300-4354088-1.0g	tert-butyl N-(4-sulfanylpyridin-3-yl)carbamate	139460-10-9		1g	$871.0	2023-05-29
Enamine	EN300-4354088-2.5g	tert-butyl N-(4-sulfanylpyridin-3-yl)carbamate	139460-10-9		2.5g	$1707.0	2023-05-29
Enamine	EN300-4354088-5.0g	tert-butyl N-(4-sulfanylpyridin-3-yl)carbamate	139460-10-9		5g	$2525.0	2023-05-29

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Additional information on tert-Butyl (4-mercaptopyridin-3-yl)carbamate

Comprehensive Overview of tert-Butyl (4-mercaptopyridin-3-yl)carbamate (CAS No. 139460-10-9)

tert-Butyl (4-mercaptopyridin-3-yl)carbamate, with the CAS number 139460-10-9, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both mercapto and carbamate functional groups makes it a valuable intermediate for synthesizing more complex molecules. Researchers often focus on its reactivity and stability, which are critical for designing efficient synthetic routes.

In recent years, the demand for tert-Butyl (4-mercaptopyridin-3-yl)carbamate has surged due to its role in developing small-molecule inhibitors and bioconjugation techniques. The compound's thiol group allows for selective modifications, making it a popular choice for click chemistry applications. This aligns with the growing interest in targeted drug delivery systems and proteomics research, where precision and efficiency are paramount. Additionally, its tert-butyl carbamate moiety provides protection for amines, a feature highly sought after in peptide synthesis.

The synthesis of tert-Butyl (4-mercaptopyridin-3-yl)carbamate typically involves multi-step reactions, including protection-deprotection strategies and nucleophilic substitution. These methods are well-documented in peer-reviewed journals, emphasizing the compound's scalability and reproducibility. Given the increasing emphasis on green chemistry, researchers are also exploring eco-friendly alternatives for its production, such as catalytic processes and solvent-free conditions.

From a commercial perspective, 139460-10-9 is available through leading chemical suppliers, often with detailed technical data sheets and analytical certificates. Its purity and storage conditions are critical factors for end-users, particularly in high-throughput screening and combinatorial chemistry. The compound's molecular weight and solubility profile are frequently queried in academic and industrial databases, reflecting its relevance in modern research.

Looking ahead, tert-Butyl (4-mercaptopyridin-3-yl)carbamate is poised to play a pivotal role in emerging fields like precision medicine and bioorthogonal chemistry. Its unique structural features enable the development of next-generation therapeutics, addressing unmet medical needs. As the scientific community continues to explore its potential, this compound remains a cornerstone in organic synthesis and molecular design.